Cauloside F

• IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• InChI: InChI=1S/C59H96O27/c1-24-34(63)39(68)43(72)48(80-24)78-21-29-37(66)41(70)44(73)49(82-29)79-22-30-38(67)42(71)46(75)51(83-30)86-53(76)59-16-14-54(2,3)18-26(59)25-8-9-32-55(4)12-11-33(56(5,23-61)31(55)10-13-58(32,7)57(25,6)15-17-59)84-52-47(35(64)27(62)20-77-52)85-50-45(74)40(69)36(65)28(19-60)81-50/h8,24,26-52,60-75H,9-23H2,1-7H3/t24-,26-,27-,28+,29+,30+,31+,32+,33-,34-,35-,36+,37+,38+,39+,40-,41-,42-,43+,44+,45+,46+,47+,48+,49+,50-,51-,52-,55-,56-,57+,58+,59-/m0/s1
• InChI Key: KWXBKEINOHVSGJ-FBCAOFFQSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCC3C(C(C(C(O3)OC(=O)C45CCC(CC4C6=CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)CO)OC9C(C(C(CO9)O)O)OC1C(C(C(C(O1)CO)O)O)O)C)(C)C)O)O)O)O)O)O)O)O)O
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC(=O)[C@@]45CC[C@@]6(C(=CC[C@H]7[C@]6(CC[C@@H]8[C@@]7(CC[C@@H]([C@@]8(C)CO)O[C@H]9[C@@H]([C@H]([C@H](CO9)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)C)C)[C@@H]4CC(CC5)(C)C)C)O)O)O)O)O)O)O)O)O
• Molecular Formula: C59H96O27
• Molecular Weight: 1237.4 g/mol

Description

Cauloside F is a triterpenoid isolated from several plants such as Caulopyhllum robustum, Clematis akebioides, etc. It has a molecular formula of C59H96O27 and a molecular weight of 1237.4.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving Cauloside F.

Scientific Research Applications

Anti-Osteoporosis Properties

Asperosaponin VI, a component of Cauloside F, has demonstrated a strong effect in combating osteoporosis. . Researchers have explored its potential as a therapeutic agent for preventing and treating osteoporosis.

Liver and Kidney Safety

Clinical studies have assessed Cauloside F’s safety profile. Notably, it exhibited no adverse effects on liver and kidney function. This finding is crucial for evaluating its suitability as a drug candidate.

Liu, E.-W., Wang, J.-L., Han, L.-F., Chang, Y.-X., Wang, T., Huo, Y., Wang, L., & Gao, X.-M. (2014). Pharmacokinetics study of asperosaponin VI and its metabolites cauloside A, HN saponin F, and hederagenin. Journal of Natural Medicines, 68(3), 488–497. Link

Mechanism of Action

Target of Action

Cauloside F is a saponin and a natural product with pharmacological properties . It has been shown to have an inhibitory effect on the growth of bacteria and fungi , suggesting that it may target certain enzymes or proteins in these organisms.

Mode of Action

It may have an effect on carbohydrate metabolism or act as a pharmacokinetic enhancer . This compound has been shown to have anti-inflammatory properties, which may be due to its ability to inhibit prostaglandin synthesis .

Biochemical Pathways

Given its potential effect on carbohydrate metabolism , it might influence pathways related to glucose uptake and utilization. Its anti-inflammatory properties suggest that it may also affect pathways related to inflammation, possibly through the inhibition of prostaglandin synthesis .

Pharmacokinetics

It has been suggested that cauloside f may act as a pharmacokinetic enhancer , which could potentially improve the bioavailability of other compounds.

Result of Action

It has been shown to have an inhibitory effect on the growth of bacteria and fungi , indicating that it may disrupt essential cellular processes in these organisms. Additionally, its anti-inflammatory properties suggest that it may modulate immune responses .

Safety and Hazards

In case of exposure, it is recommended to flush eyes with plenty of water for at least 15 minutes, flush skin with plenty of water while removing contaminated clothing and shoes, and move to fresh air immediately if inhaled.